molecular formula C21H26N8OS B8546779 8-Benzylamino-4-(1-oxido-thiomorpholino)-2-piperazino-pyrimido(5,4-d)pyrimidine CAS No. 78552-37-1

8-Benzylamino-4-(1-oxido-thiomorpholino)-2-piperazino-pyrimido(5,4-d)pyrimidine

Cat. No.: B8546779
CAS No.: 78552-37-1
M. Wt: 438.6 g/mol
InChI Key: VHUDRBVSGPPPMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Benzylamino-4-(1-oxido-thiomorpholino)-2-piperazino-pyrimido(5,4-d)pyrimidine is a useful research compound. Its molecular formula is C21H26N8OS and its molecular weight is 438.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

78552-37-1

Molecular Formula

C21H26N8OS

Molecular Weight

438.6 g/mol

IUPAC Name

N-benzyl-4-(1-oxo-1,4-thiazinan-4-yl)-2-piperazin-1-ylpyrimido[5,4-d]pyrimidin-8-amine

InChI

InChI=1S/C21H26N8OS/c30-31-12-10-28(11-13-31)20-18-17(26-21(27-20)29-8-6-22-7-9-29)19(25-15-24-18)23-14-16-4-2-1-3-5-16/h1-5,15,22H,6-14H2,(H,23,24,25)

InChI Key

VHUDRBVSGPPPMR-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C2=NC3=C(C(=N2)N4CCS(=O)CC4)N=CN=C3NCC5=CC=CC=C5

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1.9 gm (0.005 mol) of 8-methylthio-4-(1-oxido-thiomorpholino)-2-piperazino-pyrimido-[5,4-d]-pyrimidine (m.p.: 253°-255° C.) were heated with 25 ml of benzylamine for about one hour at 150° C. Subsequently, the excess amine was largely distilled off in vacuo, the residue was taken up in about 150 ml of water, and the solution was adjusted to pH 7 with dilute hydrochloric acid. The precipitated reaction product was suction-filtered off, washed with water and dried.
Name
8-methylthio-4-(1-oxido-thiomorpholino)-2-piperazino-pyrimido-[5,4-d]-pyrimidine
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

Name
CSc1ncnc2c(N3CCS(=O)CC3)nc(N3CCNCC3)nc12
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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